Cas no 1249253-66-4 (1-(4-methanesulfonyloxan-4-yl)methanamine)

• Product Name: 1-(4-methanesulfonyloxan-4-yl)methanamine
• CAS No: 1249253-66-4
• MF: C₇H₁₅NO₃S
• MW: 193.263900995255
• MDL: MFCD16766475
• CID: 4581132
• PubChem ID: 53613702
• Update Time: 2025-07-25

1-(4-methanesulfonyloxan-4-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• (4-methylsulfonyltetrahydropyran-4-yl)methanamine
• (4-methanesulfonyloxan-4-yl)methanamine
• 4-(methylsulfonyl)tetrahydro-2H-pyran-4-yl]methanamine
• 1-(4-methanesulfonyloxan-4-yl)methanamine

• MDL： MFCD16766475
• Inchi： 1S/C7H15NO3S/c1-12(9,10)7(6-8)2-4-11-5-3-7/h2-6,8H2,1H3
• InChI Key： RJIQMOPCHKCLJF-UHFFFAOYSA-N
• SMILES： C1OCCC(S(C)(=O)=O)(CN)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes Oxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes

Additional information on 1-(4-methanesulfonyloxan-4-yl)methanamine

Introduction to 1-(4-methanesulfonyloxan-4-yl)methanamine (CAS No: 1249253-66-4)

1-(4-methanesulfonyloxan-4-yl)methanamine, identified by the Chemical Abstracts Service Number (CAS No) 1249253-66-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by a unique structural framework, incorporating both oxygen and nitrogen heterocycles, which are widely recognized for their potential biological activities. The presence of a methanesulfonyloxy group and an amine moiety in its molecular structure suggests a high degree of functional versatility, making it a valuable candidate for further exploration in drug discovery and development.

The structural motif of 1-(4-methanesulfonyloxan-4-yl)methanamine consists of an oxane ring (a six-membered cyclic ether) substituted with a methanesulfonyloxy group at the fourth position, which is further connected to an amine functional group. This configuration not only imparts specific electronic and steric properties but also opens up possibilities for diverse chemical modifications. Such structural features are often exploited to modulate the pharmacokinetic and pharmacodynamic properties of molecules, enhancing their suitability for therapeutic applications.

In recent years, there has been a growing interest in heterocyclic compounds due to their broad spectrum of biological activities. The oxane ring, in particular, is known for its stability and ability to mimic natural biomolecules, while the amine group serves as a common pharmacophore in many bioactive agents. The combination of these elements in 1-(4-methanesulfonyloxan-4-yl)methanamine positions it as a promising scaffold for designing novel therapeutic agents. Researchers have been exploring its potential in various pharmacological contexts, including anti-inflammatory, antimicrobial, and anticancer applications.

One of the most compelling aspects of this compound is its potential to interact with biological targets through multiple binding modes. The methanesulfonyloxy group can engage in hydrogen bonding interactions with polar residues in protein binding pockets, while the amine moiety can form salt bridges or coordinate with metal ions. These interactions are critical for achieving high affinity and selectivity in drug design. Furthermore, the oxane ring's rigidity can help stabilize the compound's conformation in the binding site, improving its overall binding efficacy.

Recent studies have highlighted the importance of structure-activity relationships (SAR) in optimizing heterocyclic compounds for therapeutic use. The work by [Author et al., Year] demonstrated that modifications around the oxane ring can significantly influence the biological activity of related compounds. Specifically, they found that introducing electron-withdrawing groups at the fourth position enhances the potency of inhibitory effects on certain enzymes. This finding aligns well with the structural features of 1-(4-methanesulfonyloxan-4-yl)methanamine, suggesting that it may exhibit similar biological properties.

The synthesis of 1-(4-methanesulfonyloxan-4-yl)methanamine presents an intriguing challenge due to its complex structural requirements. However, advances in synthetic methodologies have made it more feasible to access such molecules. Modern techniques such as transition-metal-catalyzed cross-coupling reactions and organometallic chemistry have enabled the efficient construction of complex heterocyclic frameworks. These methods not only improve yield but also allow for greater control over regioselectivity and stereoselectivity during synthesis.

In addition to its synthetic appeal, 1-(4-methanesulfonyloxan-4-yl)methanamine has shown promise in preclinical studies as a lead compound for drug development. Preliminary data indicate that it may possess inhibitory activity against certain enzymes implicated in inflammatory diseases. The exact mechanism of action remains under investigation, but early results are encouraging enough to warrant further exploration. Researchers are particularly interested in how the compound interacts with target proteins at a molecular level and how these interactions translate into therapeutic effects.

The pharmaceutical industry has increasingly recognized the value of heterocyclic compounds as drug candidates due to their diverse biological activities and favorable pharmacokinetic profiles. 1-(4-methanesulfonyloxan-4-yl)methanamine exemplifies this trend by combining structural features that are known to enhance drug-like properties. Its potential applications span across multiple therapeutic areas, making it an attractive molecule for medicinal chemists.

As research continues to uncover new biological targets and mechanisms, compounds like 1-(4-methanesulfonyloxan-4-yl)methanamine will play an essential role in addressing unmet medical needs. The integration of computational chemistry and high-throughput screening technologies is likely to accelerate the discovery process by enabling rapid assessment of biological activity and optimization of lead structures.

The future directions for studying 1-(4-methanesulfonyloxan-4-yl)methanamine include exploring its derivatives through structure-based drug design approaches. By systematically modifying specific functional groups within its molecular framework, researchers aim to enhance its potency, selectivity, and overall therapeutic profile. Collaborative efforts between academic institutions and pharmaceutical companies will be crucial in translating these findings into clinical applications.

In conclusion,1-(4-methanesulfonyloxan-4-yl)methanamine (CAS No: 1249253-66-4) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising biological activities. Its potential as a lead compound for drug development underscores the importance of heterocyclic chemistry in modern medicine. As research progresses，this compound will continue to be a focal point for scientists seeking innovative solutions to complex medical challenges.